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Compound of Interest

Compound Name: Distyrylbiphenyl

Cat. No.: B371695 Get Quote

A Technical Guide to Disodium Distyrylbiphenyl
Disulfonate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of disodium distyrylbiphenyl
disulfonate, a compound widely utilized as a fluorescent whitening agent. This document

details its chemical and physical properties, outlines a key synthesis methodology, and

describes its mechanism of action.

Core Compound Properties
Disodium distyrylbiphenyl disulfonate, also known by trade names such as Tinopal CBS-X, is

a stilbene derivative valued for its ability to absorb ultraviolet light and re-emit it as visible blue

light, thereby imparting a brighter, whiter appearance to treated materials.

Molecular and Physical Data
The fundamental molecular and physical characteristics of disodium distyrylbiphenyl
disulfonate are summarized in the table below for easy reference.
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Property Value

Molecular Formula C28H20Na2O6S2[1][2][3]

Molecular Weight 562.6 g/mol [1]

Appearance Pale yellow-green solid[3]

Melting Point >300°C (decomposes)[2]

Solubility
Soluble in water.[3][4] Sparingly soluble in

DMSO, slightly soluble in Methanol.[2]

Density 1.414 g/cm³

Synthesis Protocol: A Representative Workflow
The industrial synthesis of disodium distyrylbiphenyl disulfonate can be achieved through

various methods. A common approach involves a Wittig-Horner reaction. The following diagram

illustrates a generalized workflow for its preparation.
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Starting Materials

Reaction

Product Formation & Isolation

4,4'-Bis(dimethoxyphosphonomethyl)biphenyl

Wittig-Horner Reaction
(in liquid ammonia with sodium amide)

Sodium benzaldehyde-2-sulfonate

Formation of red suspension

forms

Filtration and washing
(with sodium chloride solution)

Drying under vacuum

Disodium 4,4'-bis(2-sulfostyrylbiphenyl)
(light yellow crystalline powder)

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of disodium distyrylbiphenyl disulfonate.
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Mechanism of Action: Fluorescent Whitening
The primary application of disodium distyrylbiphenyl disulfonate is as a fluorescent whitening

agent, also known as an optical brightener. Its mechanism of action is a photophysical process

rather than a chemical bleaching one.

Absorption of UV Light: The molecule absorbs photons from the ultraviolet region (typically

340-380 nm) of the electromagnetic spectrum.

Excitation: This absorption of energy promotes electrons within the conjugated pi-system of

the distyrylbiphenyl core to a higher energy, excited singlet state.

Fluorescence: The excited state is unstable, and the electrons rapidly return to their ground

state. In doing so, the excess energy is emitted as light in the blue region of the visible

spectrum (around 400-450 nm).

Whitening Effect: This emitted blue light counteracts any yellowish tones present in a

material, resulting in the perception of a brighter, whiter appearance.

The following diagram illustrates this mechanism.
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Caption: Mechanism of action of disodium distyrylbiphenyl disulfonate as a fluorescent

brightener.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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